1-isopropyl-N-((2-(thiophen-2-yl)pyridin-4-yl)methyl)-1H-imidazole-4-sulfonamide

• IUPAC Name: 1-propan-2-yl-N-[(2-thiophen-2-ylpyridin-4-yl)methyl]imidazole-4-sulfonamide
• InChI: InChI=1S/C16H18N4O2S2/c1-12(2)20-10-16(18-11-20)24(21,22)19-9-13-5-6-17-14(8-13)15-4-3-7-23-15/h3-8,10-12,19H,9H2,1-2H3
• InChI Key: ZJDFXVAGGBYZKU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=C(N=C1)S(=O)(=O)NCC2=CC(=NC=C2)C3=CC=CS3
• Molecular Formula: C16H18N4O2S2
• Molecular Weight: 362.5 g/mol

Description

“1-isopropyl-N-((2-(thiophen-2-yl)pyridin-4-yl)methyl)-1H-imidazole-4-sulfonamide” is a chemical compound. It is related to KDM1A inhibitors, which are used in the treatment of borderline personality disorder.

Scientific Research Applications

Synthesis and Heterocyclic Compound Development

• One-Pot Synthesis Techniques : Research has developed one-pot synthesis methods for creating sulfonamides with heterocyclic bases. These methods offer efficient pathways to produce compounds with potential medicinal applications, including imidazole and pyridine derivatives (Rozentsveig et al., 2013); (Yu et al., 2014).

• Copper-Catalyzed Thiolation : A study on copper(I)-catalyzed sulfur-bridged dimerization of imidazopyridines presents a novel method for synthesizing sulfur-bridged heterocycles, indicating the versatility of these compounds in chemical synthesis (Tian et al., 2019).

• Ionic Liquids and Metal Complexes : The role of 1-alkyl-3-methyl-imidazolium ionic liquids in the oxidative leaching of metals from ores showcases the application of these compounds in metallurgy and recycling, highlighting their potential in industrial applications (Whitehead et al., 2007).

• Antibacterial Agents : New heterocyclic compounds containing sulfonamido moieties have been synthesized for use as antibacterial agents, demonstrating the biological activity and potential pharmaceutical applications of these compounds (Azab et al., 2013).

• Functionalized Pyrroles and Thiophenes : The orthogonal synthesis of pyrroles and thiophenes from reactions involving carbenes and electron-deficient alkynes illustrates the chemical diversity and potential for creating functional materials or medicinal molecules (Cheng et al., 2010).

Mechanism of Action

While the exact mechanism of action for this compound is not specified, it is mentioned in relation to KDM1A inhibitors. KDM1A inhibitors are being researched for their potential use in treating borderline personality disorder.